Cas no 75907-49-2 (4-Methoxyadamantane-1-carboxylic acid)

• Product Name: 4-Methoxyadamantane-1-carboxylic acid
• CAS No: 75907-49-2
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 2101974
• Update Time: 2023-08-03

4-Methoxyadamantane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-1-adamantanecarboxylic acid
• 4-METHOXYADAMANTANE-1-CARBOXYLIC ACID
• 4-Methoxyadamantane-1-carboxylic acid

• Inchi： 1S/C12H18O3/c1-15-10-8-2-7-3-9(10)6-12(4-7,5-8)11(13)14/h7-10H,2-6H2,1H3,(H,13,14)
• InChI Key： YBVHOAHKDMBIRB-UHFFFAOYSA-N
• SMILES： O(C)C1C2CC3CC1CC(C(=O)O)(C3)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• Topological Polar Surface Area: 46.5